8-methoxy-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}chromane-3-carboxamide

• IUPAC Name: 8-methoxy-N-[2-(1-methyltetrazol-5-yl)sulfanylethyl]-3,4-dihydro-2H-chromene-3-carboxamide
• InChI: InChI=1S/C15H19N5O3S/c1-20-15(17-18-19-20)24-7-6-16-14(21)11-8-10-4-3-5-12(22-2)13(10)23-9-11/h3-5,11H,6-9H2,1-2H3,(H,16,21)
• InChI Key: RLTPUGKKBNCOGN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCCNC(=O)C2CC3=C(C(=CC=C3)OC)OC2
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol

Description

The compound “8-methoxy-N-{2-[(1-methyl-1H-tetrazol-5-yl)thio]ethyl}chromane-3-carboxamide” is a complex organic molecule. It contains a chromane moiety, which is a common structural component in many biologically active compounds. It also contains a tetrazole group, which is a ring of four nitrogen atoms and one carbon atom. Tetrazoles are known for their diverse biological applications, particularly in medicinal and pharmaceutical chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The tetrazole ring is a five-membered aza compound with 6π electrons, and its reactivity is similar to aromatic compounds.

Chemical Reactions Analysis

Tetrazoles are known to react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They can also undergo reactions with active metals to produce new compounds.

Physical And Chemical Properties Analysis

Tetrazoles are generally crystalline and odorless, with a melting point temperature around 155–157°C. They are soluble in water and acetonitrile.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many tetrazole derivatives have been found to have antibacterial, antifungal, antitumor, analgesic, anti-inflammatory, and antihypertensive activities.

Safety and Hazards

Tetrazoles can decompose and emit toxic nitrogen fumes when heated. They can also burst vigorously when exposed to shock, fire, and heat on friction.

Future Directions

The future research directions would likely involve further exploration of the biological activities of this compound and its derivatives, as well as optimization of its synthesis process. Given the diverse applications of tetrazole derivatives, this compound could potentially be used in the development of new pharmaceuticals or other biologically active substances.